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Compound of Interest

Compound Name: 1,11-Diaminoundecane

Cat. No.: B1582458 Get Quote

Introduction
1,11-Diaminoundecane, a long-chain aliphatic diamine, is a crucial building block in the

synthesis of a variety of specialty polymers. Its linear and flexible undecane (C11) chain,

capped by two primary amine functional groups, imparts a unique combination of properties to

the resulting polymers, including hydrophobicity, low moisture absorption, and good thermal

stability. These characteristics make polymers derived from 1,11-diaminoundecane highly

desirable for a range of demanding applications in research, drug development, and advanced

materials science. This guide provides detailed application notes and protocols for the

synthesis of specialty polyamides, polyimides, and polyurethanes using 1,11-
diaminoundecane as a key monomer.

Key Properties of 1,11-Diaminoundecane
A thorough understanding of the monomer's properties is essential for successful

polymerization and for predicting the characteristics of the final polymer.
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Property Value Source

Chemical Formula C₁₁H₂₆N₂ [NIST[1]](--INVALID-LINK--)

Molecular Weight 186.34 g/mol [NIST[1]](--INVALID-LINK--)

CAS Number 822-08-2 [NIST[1]](--INVALID-LINK--)

Appearance
White to off-white crystalline

powder

[TCI Chemicals[2]](--INVALID-

LINK--)

Melting Point 43-46 °C
[TCI Chemicals[2]](--INVALID-

LINK--)

Boiling Point Not specified

Purity >98.0% (GC)
[TCI Chemicals[2]](--INVALID-

LINK--)

Safety and Handling
1,11-Diaminoundecane is classified as causing skin and serious eye irritation[3]. It is

imperative to handle this chemical in a well-ventilated fume hood while wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For

detailed safety information, always consult the Safety Data Sheet (SDS) provided by the

supplier[3].

Application in Specialty Polymer Synthesis
The two primary amine groups of 1,11-diaminoundecane readily react with a variety of

difunctional monomers, such as diacids, dianhydrides, and diisocyanates, to form long-chain

polymers. The length of the C11 alkyl chain is a key determinant of the final polymer's

properties, often leading to lower melting points and increased flexibility compared to polymers

made with shorter-chain diamines.

I. Specialty Polyamides: Synthesis and Properties
Long-chain polyamides derived from 1,11-diaminoundecane exhibit excellent mechanical

properties, low moisture absorption, and good dimensional stability, making them suitable for
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applications requiring high performance and durability. A prime example is the synthesis of a

polyamide analogous to Nylon 11,12.

A. Synthesis of Polyamide 11,12 via Melt
Polycondensation
This protocol details the synthesis of a polyamide from 1,11-diaminoundecane and

dodecanedioic acid. The resulting polymer, which can be referred to as Polyamide 11,12, is a

high-performance thermoplastic.

Reaction Scheme:

H₂N-(CH₂)₁₁-NH₂ + HOOC-(CH₂)₁₀-COOH -[NH-(CH₂)₁₁-NH-CO-(CH₂)₁₀-CO]n-Δ, -H₂O + 2n H₂O

Click to download full resolution via product page

Caption: Melt polycondensation of 1,11-diaminoundecane and dodecanedioic acid.

Materials:

1,11-Diaminoundecane (equimolar amount to dodecanedioic acid)

Dodecanedioic acid

Nitrogen gas (high purity)

High-temperature wax or oil bath

Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a

condenser for water removal.

Protocol:

Monomer Charging: Accurately weigh equimolar amounts of 1,11-diaminoundecane and

dodecanedioic acid and add them to the three-necked round-bottom flask.
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Inert Atmosphere: Flush the reaction vessel with high-purity nitrogen gas for at least one

hour to remove any oxygen. Maintain a positive nitrogen pressure throughout the reaction.

Heating and Pre-polymerization: Heat the flask in a high-temperature wax bath to a

temperature exceeding 220 °C while stirring to create a homogeneous melt. This initial

phase of the reaction, lasting for 3-4 hours, facilitates the formation of a low-molecular-

weight prepolymer with the removal of water[4].

Polycondensation under Vacuum: Gradually apply a vacuum to the system to facilitate the

removal of water and drive the polymerization reaction to completion, leading to a high

molecular weight polymer. The viscosity of the melt will noticeably increase during this stage.

Polymer Isolation and Purification: Once the desired viscosity is achieved, cool the reactor

and carefully remove the solidified polymer. The polymer can be purified by dissolving it in a

suitable solvent (e.g., m-cresol at elevated temperatures) and precipitating it in a non-solvent

like methanol.

Drying: Dry the purified polymer in a vacuum oven at 60-80 °C until a constant weight is

achieved.

Expected Properties of Polyamide 11,12:

While specific data for Polyamide 11,12 is not readily available in the initial search, its

properties can be inferred to be similar to other long-chain polyamides like Nylon 11 and Nylon

12. These nylons are known for their low water absorption, good chemical resistance, and

excellent dimensional stability[3][5][6][7][8].

II. Specialty Polyimides: Synthesis and Properties
Polyimides are a class of high-performance polymers known for their exceptional thermal

stability, chemical resistance, and mechanical properties[9]. The incorporation of the flexible

1,11-diaminoundecane backbone can enhance the processability of these typically rigid

polymers.

A. Synthesis of a Polyimide from 1,11-Diaminoundecane
and Pyromellitic Dianhydride (PMDA)
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This protocol describes a two-step solution polymerization method to synthesize a polyimide.

Reaction Scheme:

Step 1: Poly(amic acid) formation Step 2: Imidization

H₂N-(CH₂)₁₁-NH₂ + PMDA Poly(amic acid) precursorNMP, RT Poly(amic acid) precursor PolyimideΔ or Chemical + 2n H₂O

H₂N-(CH₂)₁₁-NH₂ + OCN-(CH₂)₆-NCO -[NH-(CH₂)₁₁-NH-CO-NH-(CH₂)₆-NH-CO]n-Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,11-Diaminoundecane: A Versatile Monomer for High-
Performance Specialty Polymers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582458#1-11-diaminoundecane-as-a-monomer-for-
specialty-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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